Cas no 2137432-75-6 (rac-3-[(1R,6R)-bicyclo[4.1.0]heptan-3-yl]-4-fluoro-1-methyl-1H-pyrazol-5-amine)

• Product Name: rac-3-[(1R,6R)-bicyclo[4.1.0]heptan-3-yl]-4-fluoro-1-methyl-1H-pyrazol-5-amine
• CAS No: 2137432-75-6
• MF: C₁₁H₁₆FN₃
• MW: 209.263245582581
• CID: 6454541
• PubChem ID: 165961857
• Update Time: 2025-05-19

rac-3-[(1R,6R)-bicyclo[4.1.0]heptan-3-yl]-4-fluoro-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• rac-3-[(1R,6R)-bicyclo[4.1.0]heptan-3-yl]-4-fluoro-1-methyl-1H-pyrazol-5-amine
• 2137432-75-6
• EN300-1152803

• Inchi： 1S/C11H16FN3/c1-15-11(13)9(12)10(14-15)7-3-2-6-4-8(6)5-7/h6-8H,2-5,13H2,1H3/t6-,7?,8-/m1/s1
• InChI Key： HRAYMVBBAAVEBI-OECOWPMFSA-N
• SMILES： FC1=C(N)N(C)N=C1C1CC[C@@H]2C[C@@H]2C1

Computed Properties

• Exact Mass: 209.13282569g/mol
• Monoisotopic Mass: 209.13282569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.8Ų

Additional information on rac-3-[(1R,6R)-bicyclo[4.1.0]heptan-3-yl]-4-fluoro-1-methyl-1H-pyrazol-5-amine

Racemic 3-[(1R,6R)-Bicyclo[4.1.0]Heptan-3-Yl]-4-Fluoro-1-Methyl-1H-Pyrazol-5-Amine: A Comprehensive Overview

Racemic 3-[(1R,6R)-Bicyclo[4.1.0]Heptan-3-Yl]-4-Fluoro-1-Methyl-1H-Pyrazol-5-Amine is a complex organic compound with a unique bicyclic structure and a pyrazole ring system. This compound, identified by the CAS number 2137432-75-6, has garnered significant attention in the fields of organic chemistry and pharmacology due to its intriguing structural features and potential biological activities.

The core structure of this compound consists of a bicyclo[4.1.0]heptane framework, which is a type of norbornane derivative. This bicyclic system is known for its rigidity and stability, making it a valuable scaffold in drug design. The pyrazole ring, attached at the 3-position of the bicyclic system, introduces additional functional groups that can influence the compound's chemical reactivity and biological interactions.

Recent studies have highlighted the importance of pyrazole-containing compounds in medicinal chemistry, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of a fluorine atom at the 4-position of the pyrazole ring adds electronic diversity to the molecule, potentially enhancing its binding affinity to target proteins.

The racemic nature of this compound indicates that it exists as a 50:50 mixture of two enantiomers, which can have distinct pharmacokinetic and pharmacodynamic profiles. This raises interesting questions about its stereochemical properties and their implications for drug development.

From a synthetic perspective, the construction of this compound involves multi-step processes that require precise control over stereochemistry and regioselectivity. Researchers have employed various strategies, including ring-closing metathesis and asymmetric catalysis, to synthesize this compound efficiently.

Emerging research has also explored the potential applications of this compound in materials science. Its rigid bicyclic structure and heterocyclic functionality make it a promising candidate for applications in supramolecular chemistry and nanotechnology.

In conclusion, racemic 3-[(1R,6R)-bicyclo[4.1.0]heptan-3-yl]-4-fluoro-1-methyl-1H-pyrazol-5-amine represents a fascinating intersection of organic synthesis, stereochemistry, and materials science. Its unique structural features and potential biological activities continue to drive innovative research across multiple disciplines.